![molecular formula C9H12O4 B6276557 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid CAS No. 2763780-58-9](/img/no-structure.png)
2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid
Overview
Description
2-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid (MCBC) is a cyclic organic acid that has a wide range of applications in scientific research. It is a versatile compound, with a wide range of uses in biochemical and physiological studies, as well as in the synthesis of other compounds. MCBC is an important tool for scientists, as it can be used in a variety of ways to further research and development.
Scientific Research Applications
2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid has a wide range of applications in scientific research. It is used in the synthesis of other compounds, such as cyclic peptides and cyclic amines, which are important in the development of drugs and other therapeutic agents. It is also used in the synthesis of polymers, which are used in biomedical applications. Additionally, 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid is used in the synthesis of compounds that are important in the study of enzymes, and in the development of enzyme inhibitors.
Mechanism of Action
2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid is an organic acid, and its mechanism of action is based on its ability to form hydrogen bonds with other molecules. It can form hydrogen bonds with proteins, which can change their structure and function. It can also form hydrogen bonds with nucleic acids, which can affect their structure and function. Additionally, 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid can form hydrogen bonds with other organic molecules, which can affect their reactivity.
Biochemical and Physiological Effects
2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, which can affect the metabolism of cells in a variety of ways. It has also been shown to affect the expression of genes, which can lead to changes in cell behavior. Additionally, 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid has been shown to affect the activity of hormones, which can affect the physiological responses of organisms.
Advantages and Limitations for Lab Experiments
The use of 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid in laboratory experiments has several advantages. It is a versatile compound, and can be used in a variety of ways to further research and development. Additionally, it is relatively inexpensive and easy to obtain, and can be used in large quantities. However, there are some limitations to the use of 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid in laboratory experiments. It is a reactive compound, and can cause unwanted side reactions if not handled properly. Additionally, it can be toxic if ingested, and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid in scientific research. It could be used in the development of new drugs and therapeutic agents, as it can be used in the synthesis of cyclic peptides and cyclic amines. Additionally, it could be used in the development of new polymers for biomedical applications, as well as in the development of new enzyme inhibitors. Finally, it could be used to study the biochemical and physiological effects of organic acids on cells and organisms, as well as to further study the mechanism of action of organic acids.
Synthesis Methods
2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid can be synthesized by several methods, including the reaction of cyclohexanone with methoxycarbonyl chloride in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction yields the desired product, 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid, in high yields. The synthesis method is simple and efficient, and can be used to produce large quantities of 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid involves the following steps: protection of the carbonyl group, formation of the bicyclic ring system, introduction of the carboxylic acid group, and deprotection of the carbonyl group.", "Starting Materials": [ "Methyl acetoacetate", "Bicyclo[2.1.1]hexane", "Bromine", "Sodium hydroxide", "Sodium carbonate", "Sodium bicarbonate", "Sulfuric acid", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Protection of the carbonyl group by reacting methyl acetoacetate with methanol and sulfuric acid to form methyl 2-(methoxycarbonyl)acetate.", "Step 2: Formation of the bicyclic ring system by reacting bicyclo[2.1.1]hexane with bromine in the presence of sodium hydroxide to form 1-bromobicyclo[2.1.1]hexane.", "Step 3: Introduction of the carboxylic acid group by reacting methyl 2-(methoxycarbonyl)acetate with 1-bromobicyclo[2.1.1]hexane in the presence of sodium carbonate, sodium bicarbonate, and ethanol to form 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester.", "Step 4: Deprotection of the carbonyl group by reacting 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester with sodium hydroxide in water to form 2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid." ] } | |
CAS RN |
2763780-58-9 |
Product Name |
2-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid |
Molecular Formula |
C9H12O4 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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